Chothyn

Description

Chothyn, also known as choline dihydrogen citrate, is a chemical compound with the CAS No. 77-91-8 . It's a white to off-white crystalline powder that has various uses, including improving photosynthetic efficiency in plants, synthesizing cleaning compounds, and potentially treating multiple sclerosis . Additionally, it can be used as a component in nutritional supplements aimed at improving cerebral activity .

Choline dihydrogen citrate was first introduced in 1945 by Flint, a U.S. company . It is produced by adding trimethylamine to methyl alcohol, then introducing ethylene oxide gas, and finally adding this solution to isopropyl alcohol containing citric acid . The resulting crystalline choline dihydrogen citrate is then separated and dried . Synonyms for Choline Dihydrogen Citrate include Delichol, Citracol, Cholinvel, Colicitrin, CIRROCOLINA, CITRACHOLINE, and Coline citrate .

Another similar compound is Citrocholine, which was introduced in 1949 by United, another U.S. company .

• CAS No.: 77-91-8
• Product Name: Chothyn
• Molecular Formula: C11H21NO8
• Molecular Weight: 295.29 g/mol
• IUPAC Name: 3-carboxy-3,5-dihydroxy-5-oxopentanoate;2-hydroxyethyl(trimethyl)azanium
• Standard InChI: InChI=1S/C6H8O7.C5H14NO/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-6(2,3)4-5-7/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);7H,4-5H2,1-3H3/q;+1/p-1
• Standard InChIKey: WRPUOFKIGGWQIJ-UHFFFAOYSA-M
• SMILES: C[N+](C)(C)CCO.C(C(=O)O)C(CC(=O)O)(C(=O)[O-])O
• Canonical SMILES: C[N+](C)(C)CCO.C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O
• Appearance: White crystalline powder
• Purity: > 95%
• Synonyms: Salts of (2-Hydroxyethyl)trimethylammonium
• PubChem Compound: 44134631
• Last Modified: Apr 15 2024